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Compound of Interest

Compound Name: Sumitone fast red b

Cat. No.: B1595642

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sumitone Fast Red B, identified by CAS number 40618-31-3, is a synthetic organic compound
primarily classified as a disazo pigment. Also known under synonyms such as Pigment Red
214 and C.l. 200660, its principal applications are in the industrial sector for coloring plastics,
inks, and coatings due to its high color strength and stability. While some commercial suppliers
describe it as a multifunctional dye with potential applications in biological research, a
comprehensive review of publicly available scientific literature and technical documentation
reveals a significant lack of in-depth studies regarding its use in biological systems. This guide
summarizes the available technical data on Sumitone Fast Red B, highlighting the current
knowledge gaps in its biological and toxicological profiles, and provides a generalized
framework for its evaluation.

Chemical and Physical Properties

Sumitone Fast Red B is chemically designated as N,N'-(2,5-dichloro-1,4-phenylene)bis[4-
[(2,5-dichlorophenyl)azo]-3-hydroxynaphthalene-2-carboxamide]. Its fundamental properties
are summarized in the table below.
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Property Value Reference
CAS Number 40618-31-3 [1][2]
Molecular Formula Ca0H22CleNeOa4 [3]
Molecular Weight 863.36 g/mol [3]
Appearance Red powder [4]
_ 1.57 £ 0.1 g/cm3 (20 °C, 760
Density [5]
Torr)
N ) 907.8 °C at 760 mmHg
Boiling Point ) [6]
(Predicted)
Flash Point 502.8 °C (Predicted) [6]
Insoluble in water (3.4E-15 g/L
at 25 °C, Calculated). Soluble
Solubility in concentrated sulfuric acid, [4][5]
nitric acid, and sodium
hydroxide solution.
Powder: -20°C for 3 years. In
Storage [1][7]

solvent: -80°C for 1 year.

Industrial Applications

The primary documented use of Sumitone Fast Red B is as a high-performance pigment,
marketed under names like Pigment Red 214. It is valued for its excellent lightfastness, heat
resistance, and color stability, making it suitable for a variety of industrial applications.

o Plastics: Used in the coloration of various polymers including polyethylene (PE), polyvinyl
chloride (PVC), polypropylene (PP), polystyrene (PS), and other engineering plastics.[4][8]

» Inks and Coatings: Employed in printing inks and industrial coatings where high durability
and vibrant color are required.[8]

o Textiles: Utilized in textile pigment printing.[9]
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Biological and Toxicological Profile

The available information regarding the biological activity and toxicological profile of Sumitone
Fast Red B is limited and primarily derived from safety data sheets (SDS).

Summary of Toxicological Information:

o Acute Toxicity: May be harmful if swallowed, causing gastrointestinal irritation. May cause
irritation to the eyes and respiratory tract. Prolonged or repeated skin contact may cause
irritation in sensitive individuals.[10]

e Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA.[10]

o Mutagenicity: Mutagenicity data has been reported, though specific details of the studies are
not readily available in the reviewed literature.[10]

» Teratogenicity and Neurotoxicity: No information is available.[10]

It is crucial to note that one source states, "To the best of our knowledge, the chemical,
physical and toxicological properties have not been thoroughly investigated.”[10] This
underscores the need for comprehensive studies to evaluate its safety profile, particularly if it is
to be considered for any biological or pharmaceutical application.

Experimental Data and Protocols

Despite extensive searches of scientific literature and patent databases, no detailed
experimental protocols for the use of Sumitone Fast Red B in biological research, such as cell
staining or as a molecular probe, were found. Commercial suppliers describe it as a
"multifunctional dye" for observing cell structures, tracking biomolecules, and evaluating cell
functions, but do not provide any supporting data or protocols.[1][11]

The synthesis of Pigment Red 214 has been briefly described, involving the diazotization of
2,5-dichloroaniline and subsequent coupling and condensation reactions.[4] However, a
detailed, replicable laboratory synthesis protocol is not available in the reviewed sources.

Given the absence of specific experimental protocols, a generalized workflow for the initial
assessment of a novel compound for biological applications is presented below.
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Generalized Workflow for Compound Evaluation
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Caption: A generalized workflow for the initial biological evaluation of a compound.
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Signaling Pathways

There is no information available in the public domain regarding the interaction of Sumitone
Fast Red B with any biological signaling pathways. Research would be required to determine if
this compound has any effect on cellular signaling. A hypothetical logical diagram for
investigating potential signaling pathway modulation is presented below.
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Investigative Logic for Signaling Pathway Analysis

Treat Cells with
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Caption: A logical workflow for investigating the potential impact of a compound on cellular
signaling pathways.
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Conclusion and Future Directions

Sumitone Fast Red B (CAS 40618-31-3) is a well-established industrial pigment with a clearly
defined role in the coloration of plastics and other materials. However, for the audience of
researchers, scientists, and drug development professionals, there is a significant lack of data
to support its use in biological applications. The generic claims made by some suppliers are not
substantiated by publicly available research.

Future research should focus on:

o Comprehensive Toxicological Evaluation: Detailed studies are required to understand its
cytotoxicity, genotoxicity, and potential for other adverse effects.

» Elucidation of Biological Activity: Systematic screening is needed to determine if the
compound has any specific biological effects that could be of therapeutic or diagnostic
interest.

» Development of Research Protocols: Should any biological activity be identified, detailed and
validated protocols for its use would need to be developed and published to be of value to
the scientific community.

Until such data becomes available, the use of Sumitone Fast Red B in a research or drug
development context should be approached with caution and would require significant in-house
validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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